Cas no 1185295-83-3 (N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate)

• Product Name: N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate
• CAS No: 1185295-83-3
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• MDL: MFCD12027029
• CID: 4683993
• Update Time: 2025-07-18

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate Chemical and Physical Properties

Names and Identifiers

• N-(1H-indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate
• N-((1H-Indol-5-yl)methyl)-2-methoxyethanamine oxalate
• N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amineoxalate
• (1H-indol-5-ylmethyl)(2-methoxyethyl)amine; oxalic acid
• N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate

• MDL： MFCD12027029
• Inchi： 1S/C12H16N2O.C2H2O4/c1-15-7-6-13-9-10-2-3-12-11(8-10)4-5-14-12;3-1(4)2(5)6/h2-5,8,13-14H,6-7,9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： SLKAGUKRZSHABZ-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=CC2=C(C=CN2)C=1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 258
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: No data avaiable

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine Oxalate: An Overview of a Promising Compound (CAS No. 1185295-83-3)

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate (CAS No. 1185295-83-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate is a derivative of indole, a common heterocyclic organic compound with a wide range of biological activities. The compound features an indole ring attached to an amine group, which is further substituted with a 2-methoxyethyl group. The oxalate salt form is often used to improve the solubility and stability of the compound.

The synthesis of N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate typically involves several steps. One common method starts with the reaction of 5-indolecarboxaldehyde with 2-methoxyethylamine to form the corresponding imine. This imine is then reduced using a suitable reducing agent, such as sodium borohydride, to yield the desired amine. The final step involves the formation of the oxalate salt by reacting the free amine with oxalic acid.

Biological Activities and Mechanisms

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate has been studied for its potential therapeutic effects in various biological systems. Recent research has highlighted its activity as a serotonin receptor modulator, which makes it a promising candidate for the treatment of neurological disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate exhibits high affinity for serotonin receptors, particularly 5-HT_1A and 5-HT_2A. This binding profile suggests that the compound may have potential as an atypical antidepressant or anxiolytic agent. The researchers also noted that the compound showed minimal side effects in preclinical studies, indicating its safety and tolerability.

Pharmacokinetics and Toxicology

The pharmacokinetic properties of N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate have been investigated to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has been found to cross the blood-brain barrier efficiently, which is crucial for its therapeutic effects on central nervous system disorders.

Toxicological studies have indicated that N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate is well-tolerated at therapeutic doses. Acute and subchronic toxicity tests in animal models did not reveal any significant adverse effects. However, further long-term studies are necessary to fully assess its safety profile.

Clinical Applications and Future Directions

The potential clinical applications of N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate are diverse and promising. Its activity as a serotonin receptor modulator positions it as a potential treatment for mood disorders, particularly depression and anxiety. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

Beyond mood disorders, there is growing interest in exploring the compound's potential for other neurological conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that it may have neuroprotective properties, which could be beneficial in these conditions.

In conclusion, N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate (CAS No. 1185295-83-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders makes it an exciting area of research in medicinal chemistry. Ongoing studies will continue to elucidate its mechanisms of action and clinical utility, paving the way for new treatments in the future.